Cas no 122350-17-8 (1H-Pyrrole-1-propanesulfonic acid)

• Product Name: 1H-Pyrrole-1-propanesulfonic acid
• CAS No: 122350-17-8
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 1213814
• PubChem ID: 58931813
• Update Time: 2025-04-20

1H-Pyrrole-1-propanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanesulfonic acid
• SCHEMBL917685
• 3-(1H-Pyrrol-1-yl)propane-1-sulfonic acid
• 122350-17-8

• Inchi： 1S/C7H11NO3S/c9-12(10,11)7-3-6-8-4-1-2-5-8/h1-2,4-5H,3,6-7H2,(H,9,10,11)
• InChI Key： WBGJFLMSFDZHPO-UHFFFAOYSA-N
• SMILES： S(CCCN1C=CC=C1)(=O)(=O)O

Computed Properties

• Exact Mass: 188.0382
• Monoisotopic Mass: 189.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 62.13